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Compound of Interest

Compound Name: Diglycerol

Cat. No.: B7805268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical identity and safety profile of

diglycerol. The information is compiled and presented to meet the needs of researchers,

scientists, and professionals involved in drug development and various industrial applications.

Chemical Identification and Properties
Diglycerol, also known as diglycerin, is a polyol that consists of two glycerol molecules linked

by an ether bond. It is commonly available as a mixture of isomers. The most frequently cited

CAS numbers for diglycerol are 627-82-7 and 59113-36-9.[1][2][3] These numbers are often

used interchangeably in commercial and scientific literature to refer to this isomeric mixture.

The physical and chemical properties of diglycerol are summarized in the table below,

providing a clear comparison of its key characteristics.
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Property Value Source(s)

Chemical Formula C6H14O5 [1][2][4]

Molecular Weight 166.17 g/mol [4][5]

Appearance
Colorless to light yellow,

viscous liquid
[1][6]

Density Approx. 1.28 g/cm³ at 20°C [6][7]

Boiling Point 265°C [4]

Flash Point 240°C [4][8]

Water Solubility Soluble (1000 g/L at 20°C) [1][6]

Log Kow -2.5 at 20°C [1]

Toxicological and Safety Data
Diglycerol is characterized by a low level of acute toxicity.[1] The following table summarizes

the available quantitative toxicity data.

Toxicity
Endpoint

Value Species Guideline Source(s)

Acute Oral LD50 > 5000 mg/kg Rat OECD 401 [1]

Acute Dermal

LD50
> 18.7 g/kg Rabbit OECD 402 [1]

Safety assessments indicate that diglycerol is not an acute skin or eye irritant, nor is it a skin

sensitizer.[1] However, some safety data sheets (SDS) recommend avoiding contact with skin

and eyes and may classify it as causing mild skin and eye irritation under GHS guidelines.[7][8]

Experimental Protocols
The acute toxicity data presented above were generated following standardized OECD

guidelines. Below are detailed methodologies for these key experiments.
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OECD Guideline 401: Acute Oral Toxicity
The acute oral toxicity study for diglycerol was conducted in Sprague Dawley rats. The

objective of this test is to determine the short-term adverse effects of a substance following a

single oral administration.[4]

Methodology:

Animal Selection: Young, healthy adult rodents (in this case, 5 male and 5 female Sprague

Dawley rats) are used.[1]

Fasting: Animals are fasted overnight prior to administration of the test substance.[4]

Dose Administration: A single dose of 5,000 mg/kg of diglycerol was administered to the

animals via gavage.[1][4]

Observation Period: The animals are observed for a period of 14 days.[1][4]

Parameters Monitored: Observations include mortality, clinical signs of toxicity, changes in

body weight, and food consumption at specified intervals (e.g., 1, 7, and 14 days post-

treatment).[1]

Necropsy: A gross necropsy is performed on all animals at the end of the observation period

to identify any pathological changes.[1][4]

In the study cited, no mortalities or clinical signs of toxicity were observed at the tested dose.[1]

OECD Guideline 402: Acute Dermal Toxicity
The acute dermal toxicity of a related compound, glycerin, was evaluated in albino rabbits to fill

data gaps for diglycerol, based on structural similarity.[1] This test assesses the adverse

effects of a single dermal exposure.[1][6]

Methodology:

Animal Selection: Healthy young adult animals (in this case, 6 male albino rabbits) with intact

skin are used.[1]
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Preparation of Animals: Approximately 24 hours before the test, the fur is removed from the

dorsal area of the trunk of the animals.[5]

Application of Test Substance: The test substance is applied uniformly over an area that is

approximately 10% of the total body surface area. The application site is then covered with a

porous gauze dressing.[6]

Exposure Period: The substance is held in contact with the skin for a 24-hour period.[1][6]

Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.

Body weight is recorded weekly.[6]

Necropsy: At the conclusion of the study, all animals undergo a gross necropsy.[6]

The study on glycerin reported no mortality or adverse clinical or gross pathological findings at

doses up to 18.7 g/kg.[1]

Safety, Handling, and Hazard Management
Based on available Safety Data Sheets, proper handling of diglycerol involves standard

laboratory safety practices.

Hazard Identification and Response
The following diagram illustrates the logical flow for identifying and responding to potential

hazards associated with diglycerol based on GHS classifications.
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Diglycerol Handling

Hazard Identification
(Check SDS)

Potential Skin Irritation
(H315)

If classified

Potential Serious Eye Irritation
(H319)

If classified

Potential Respiratory Irritation
(H335)

If classified

Low Acute Toxicity
Not Classified as Hazardous

If not classified

Wear Protective Gear
(P280)

Gloves, Goggles

First Aid: Skin
(P302+P352)

Wash with plenty of water

On Contact

First Aid: Eye
(P305+P351+P338)

Rinse cautiously with water

On Contact

First Aid: Inhalation
(P304+P340)

Move to fresh air

If Inhaled

Click to download full resolution via product page

Hazard Identification and Response Workflow

Safe Handling Experimental Workflow
The diagram below outlines a standard workflow for the safe handling of diglycerol in a

laboratory setting.
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Review Safety Data Sheet (SDS)

2. Don Personal Protective Equipment (PPE)
- Safety Goggles

- Chemical-resistant gloves (e.g., Nitrile)

3. Ensure Adequate Ventilation
(Use in a well-ventilated area or fume hood)

4. Dispense Diglycerol
- Avoid generating aerosols

- Use appropriate tools (pipette, syringe)

5. Avoid Contact
- Skin, eyes, and clothing

6. Clean Work Area
- Use appropriate solvent (e.g., ethanol)

- Follow with soap and water

7. Dispose of Waste
- In accordance with local regulations

- Collect contaminated materials in a sealed container

8. Store Properly
- Tightly closed container

- Cool, dry, well-ventilated area

9. Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Diglycerol

Key Handling and Storage Recommendations:
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Engineering Controls: Handle in a well-ventilated place.[4][7] Ensure eyewash stations and

safety showers are accessible.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[4]

Skin Protection: Wear suitable protective clothing and chemical-resistant gloves.[4][7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

Keep away from incompatible materials such as strong oxidizing agents.[6]

Spill and Disposal: In case of a spill, collect the material using an inert absorbent and place it

in a suitable, closed container for disposal.[4][7] Dispose of contents and container in

accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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